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molecular formula C9H6N2O3 B089424 5-(4-Nitrophenyl)oxazole CAS No. 1014-23-9

5-(4-Nitrophenyl)oxazole

Cat. No. B089424
CAS RN: 1014-23-9
M. Wt: 190.16 g/mol
InChI Key: JJFHVOMPLSSUEC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08486962B2

Procedure details

To a solution of 5-(4-nitro-phenyl)-oxazole (500 mg, 2.6 mmol) in ethanol (10 ml) was added tin (620 mg, 5.2 mmol), followed by dropwise addition of concentrated hydrochloric acid (1 ml) and then the reaction was stirred at room temperature for 2 hr. The reaction mixture was filtered and the filtrate evaporated to dryness. The resultant residue was diluted with water (10 ml), basified with saturated bicarbonate solution, then extracted with ethyl acetate. The organic layer was separated, washed with water, dried and concentrated to dryness to yield 4-oxazol-5-yl-phenylamine (380 mg, 90%) as solid.
Name
5-(4-nitro-phenyl)-oxazole
Quantity
500 mg
Type
reactant
Reaction Step One
Name
tin
Quantity
620 mg
Type
reactant
Reaction Step One
Name
ethanol
Quantity
10 mL
Type
solvent
Reaction Step One
Name
hydrochloric acid
Quantity
1 mL
Type
reactant
Reaction Step Two
Name
4-oxazol-5-yl-phenylamine
Yield
90%

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:9]=[CH:8][C:7]([C:10]2[O:14][CH:13]=[N:12][CH:11]=2)=[CH:6][CH:5]=1)([O-])=O.[Sn].Cl>C(O)C>[O:14]1[C:10]([C:7]2[CH:6]=[CH:5][C:4]([NH2:1])=[CH:9][CH:8]=2)=[CH:11][N:12]=[CH:13]1 |^3:14|

Inputs

Step One
Name
5-(4-nitro-phenyl)-oxazole
Quantity
500 mg
Type
reactant
Smiles
[N+](=O)([O-])C1=CC=C(C=C1)C1=CN=CO1
Name
tin
Quantity
620 mg
Type
reactant
Smiles
[Sn]
Name
ethanol
Quantity
10 mL
Type
solvent
Smiles
C(C)O
Step Two
Name
hydrochloric acid
Quantity
1 mL
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the reaction was stirred at room temperature for 2 hr
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The reaction mixture was filtered
CUSTOM
Type
CUSTOM
Details
the filtrate evaporated to dryness
ADDITION
Type
ADDITION
Details
The resultant residue was diluted with water (10 ml)
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
CUSTOM
Type
CUSTOM
Details
The organic layer was separated
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
dried
CONCENTRATION
Type
CONCENTRATION
Details
concentrated to dryness

Outcomes

Product
Details
Reaction Time
 2 h
Name
4-oxazol-5-yl-phenylamine
Type
product
Smiles
O1C=NC=C1C1=CC=C(C=C1)N
Measurements
Type Value Analysis
AMOUNT: MASS 380 mg
YIELD: PERCENTYIELD 90%
YIELD: CALCULATEDPERCENTYIELD 91.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.